Cas no 14617-92-6 (Butanoic acid,4-methylphenyl ester)

Butanoic acid,4-methylphenyl ester structure
14617-92-6 structure
Product Name:Butanoic acid,4-methylphenyl ester
CAS No:14617-92-6
MF:C11H14O2
MW:178.227663516998
CID:167711
PubChem ID:84556
Update Time:2025-04-19

Butanoic acid,4-methylphenyl ester Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid,4-methylphenyl ester
    • (4-methylphenyl) butanoate
    • p-tolyl butyrate
    • 4-Butyryloxy-toluol
    • AC1L37PP
    • Buttersaeure-p-tolylester
    • Butyric acid, p-tolyl ester
    • methyl-4-phenyl butyrate
    • p-Cresyl butanoate
    • P-CRESYL BUTYRATE
    • p-cresyl n-butanoate
    • p-Cresyl n-butyrate
    • p-Tolyl-butyrat
    • SureCN898796
    • Ai3-18342
    • Einecs 238-654-6
    • para-cresyl butyrate
    • Butyric acid 4-methylphenyl ester
    • RRXBRABFDRJAPX-UHFFFAOYSA-
    • Para-Cresylbutyrat
    • NSC-53053
    • RRXBRABFDRJAPX-UHFFFAOYSA-N
    • SCHEMBL898796
    • 14617-92-6
    • AKOS006241576
    • Butanoic acid, 4-methylphenyl ester
    • 4-Methylphenyl butyrate #
    • NSC53053
    • NS00024774
    • NSC 53053
    • DTXSID90163279
    • InChI=1/C11H14O2/c1-3-4-11(12)13-10-7-5-9(2)6-8-10/h5-8H,3-4H2,1-2H3
    • Q63399379
    • Inchi: 1S/C11H14O2/c1-3-4-11(12)13-10-7-5-9(2)6-8-10/h5-8H,3-4H2,1-2H3
    • InChI Key: RRXBRABFDRJAPX-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(C)=CC=1)C(CCC)=O

Computed Properties

  • Exact Mass: 178.09942
  • Monoisotopic Mass: 178.09938
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 26.3

Experimental Properties

  • Density: 1.01
  • Boiling Point: 250.2°Cat760mmHg
  • Flash Point: 95.4°C
  • Refractive Index: 1.497
  • PSA: 26.3
  • LogP: 2.70050

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